The publication aims to investigate the quantitative impact of linear earthworks in urban parks, e.g. during roads’ and pavements’ modernization in the old trees’ root zones, on the increment in their external parameters (e.g. trunk circumference). Pilot studies (Warsaw, Poland) were carried out 2003–2019 in two historical parks: Ursynów and Królikarnia. The dataset of trees’ parameters is based on detailed dendrological inventories. Test groups consisted of trees exposed to damage and not exposed to damage (Ursynów) and the control group – trees growing in unchanged site conditions (Królikarnia). Among the three most abundant species of dendroflora, Norway maples (Acer platanoides L.) show the most visible difference (>1.8 cm) between the normal and the inhibited growth in trunk circumference. Two other species – black locusts (Robinia pseudoacacia L.) and small-leaved limes (Tilia cordata Mill.) – also revealed statistically significant differences in the increment of the trunk circumference (respectively: >1.3 cm and >1.4 cm). In general, the reaction of affected trees was a significant reduction of circumference increments from 2.6 to 4.0 times concerning trees not exposed to damage. The verification made with the resistograph in 2019 confirmed a statistically significant decrease in radial increments of trees remaining in the impact zone of the earthworks.

The problem of environmental degradation and pollution resulting from quarry operations is becoming a critical problem. Therefore, the selection of optimal quarry sites is a prerequisite for safe operation and economic viability. The present study was carried out around Harer and Dire-Dawa towns to identify the optimal location of quarry sites by using an integrated AHP and GIS approaches. The selection was carried out by considering environmental and socio-economic factors. For each of the factors, appropriate classifications and criteria were formulated. Finally, a weighted overlay analysis was applied to produce the preliminary quarry site suitability map. About 136 km2 of the area is highly suitable, 1,587 km2 is moderately suitable, and 2,166 km2 has low suitability for quarry site. The approach followed by the study helped to narrow the area to the suitable sites that may further be studied through detailed field investigation. Hence, it can be adopted elsewhere as a guide for economical quarry site selection.

The drainage gates have been controlled for desalination under normal conditions and flood defense in Saemangeum basin, Korea. Recently, it became an issue that the gates have been opened not to deteriorate water quality in the lake. It is, thus, necessary to precisely estimate the changes of water quality characteristics, especially DO, phosphate and nitrate, in the lake according to various gate operations. In this study, Semi-implicit Cross-scale Hydroscience Integrated System Model and Carbon, Silicate, Nitrogen Ecosystem model (SCHISM-CoSiNE) which is cable to simulate dynamic exchange such as gate operation conditions was utilized to obtain reliable and reasonable results including hydrodyanamic and environmental variables. For the verification, the measured data at 6 locations in Saemangeum basin was used to compare incluidng temperatue and salintiy from 2016 and each relative error became small enough to show high accurary. Also, under various scenarios by changing the designated water surface elevation on flood seasons, this model has been applied to present the best designated water surface elevation in terms of both water quality and water supply in the Saemangeum basin. It becomes possbile to show reliable guidance for dynamic operations and environmental changes with this model as requested in near future.

The solubility of triclocarban in ultrapure water and in several natural aqueous solutions is influenced by several environmental factors. In this study the variation of temperature, pH, ionic strength and concentration of the organic matter over the solubility of triclocarban was analysed. The results show that the solubility of triclocarban increases by increasing the contact time, longer than the time of equilibrium and the temperature. It is less influenced by the variations of pH and strongly influenced by the variation of ionic strength and by the natural organic matter into the studied aqueous matrices.

Transport noise is a serious problem in cities and has a negative impact on both health and economics. In addition to the aforementioned unnoticed health effects, traffic noise has also been identified as one of the leading causes of sleep disorders, annoyance and negative cardiovascular effects. This research consists of three parts: part one involves onsite measurements of traffic noise in Trakai town; part two simulates traffic noise at different average vehicle speeds; part three assesses the number of people affected by traffic noise. The carried-out simulation has demonstrated that the noise level changes very slightly at different average vehicle speeds. It should be noticed that more noise is generated at average vehicle speed of 30 km/h rather than at 50 km/h. The assessment of the annoyance level has disclosed that an average vehicle speed of 30 km/h should cause the highest level of annoyance (highest – 26.8%).

Global warming caused by greenhouse gases is one of the problems that need to be solved urgently. Blockchain technology can achieve automatic quota certification and settlement, providing a new direction for carbon emissions trading. This paper provides a quantitative analysis of blockchain-based carbon emissions trading through the Repast simulation platform. Firstly, it designs the blockchain-based carbon emissions trading simulation framework from a macro perspective, including identity and quota certification, quota trading, risk prevention and smart contracts management. Then, it establishes a blockchain-based carbon emissions trading simulation model and formulates the behavior rules of the government, investors and company agents and market transaction processes. Finally, it simulates the carbon emissions trading based on public chain and private chain on the Repast platform, and analyzes the simulation results.

Improper dump sites have served many years as an ultimate disposal site for all types of waste; municipal solid waste, industrial sewage and hazardous waste in developing countries such as Ethiopia. Physical, chemical and biological processes interact simultaneously to bring about the overall decomposition of the wastes (chemically laden leachate). If not, deal properly, such kind of dumping site can cause pollution to groundwater (because of Leachates) and surface water (through contaminant transportation by flooding and groundwater movements). Therefore, this study investigates the spatial and temporal variation of groundwater quality within the Chilanchil Abay watershed during dry and wet season due to the waste disposal site of the Bahir Dar city. Water samples were collected from 6 sampling points of groundwater from 30th March to 20th August by a monthly period. Over 10 water quality parameters such as pH, TDS, Electrical conductivity, Turbidity, Temperature, DO, BOD, COD, TC, NO3- and PO43–, were analyzed. Moreover, the overall status of the groundwater quality of the study area was evaluated by the Canadian Water Quality Index. Based on the result of this model the status of the groundwater sample points throughout the study area were raged from 42 to 46.2 (marginal status).

Because kappa number cannot accurately represent the lignin content in the pulp after alkaline extraction, lead to the excessive dosage of bleaching chemicals added and the pollutant content increases. In order to accurately determine the dosage of bleaching agent, reduce pollutant emissions, a prediction model of lignin content of pulp was established by analyzing the correlation between lignin content and alkaline extraction conditions in this paper. The results show that the established soft sensor model can accurately measure lignin content, it is helpful to determine the amount of bleaching agent more accurately, reduce pollutant generation after pulp bleaching.

It is important to understand the response of vegetation dynamics and surface water budget to the changing climate. To investigate the effects of vegetation and climate change on evapotranspiration and runoff on a basin scale, the SSiB4T/TRIFFID (SSiB4/TRIFFID coupled with TOPMODEL) is used to perform long-term dynamic simulations of vegetation succession and the water balance under different climate scenarios for a subalpine basin. The results of all experiments show that fraction of vegetation changes from a dominance of C3 grasses to tundra shrubs and then gradually approaches equilibrium with a dominance of forests. Change to evapotranspiration is very sensitive to temperature changes but is not sensitive to precipitation changes when the temperature remains unchanged. Runoff is very sensitive to changes in both temperature and precipitation. In the increase of temperature, evapotranspiration of forests increases the most among the three vegetation types. From the control run to the [T+5, (1+40%)P] run (A temperature increase of 5 °C, an increase in precipitation of 40%), the role of forests in increasing runoff changes to a reduction in runoff.

This study investigated the confirmation of climate change by analyzing the long-term records of annual means of temperature taken from synoptic station located at International Baghdad Airport (rural site) available for the period from 1978 to 2019. Furthermore, based on annual temperature data recorded by automatic weather station installed at Mustansiriyah University (urban station), available for the period 2008–2019, the difference between urban and rural temperatures called as urban heat island (UHI) intensity was annually calculated. Statistic descriptive methods including temperature trend, percentile function and R-square were employed to recognize the contribution of UHI in enhancing the local warming climate. The results show that there was a warming trend of 0.052 °C/year for period of 42 years and 0.02 °C/year for recent 12 years at rural station which is lower than 0.13 °C/year observed at urban station. Also the results for annual UHI were found to be always positive intensity which ranges from 0.8 to 2.4 °C with a mean value of 1.78 °C. As a result of high annual UHI intensity, hot day events during 2008–2019 were extracted from daily temperatures exceeding of threshold value of 37.5 °C that dominate in summer months with totally 204 events and with an annual average of 17 days. Finally, under the continuing local warming climate, potential effects caused by UHI and its mitigation strategies are further presented.